Cas no 1708168-37-9 (3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde)

• Product Name: 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde
• CAS No: 1708168-37-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5210728
• Update Time: 2026-03-06

3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde
• 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(2,5-dimethylphenyl)-

• Inchi： 1S/C11H10N2O2/c1-7-3-4-8(2)9(5-7)11-12-10(6-14)15-13-11/h3-6H,1-2H3
• InChI Key： PTFIKCAJKXRHOL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2=CC(C)=CC=C2C)=N1

Additional information on 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde

Comprehensive Overview of 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde (CAS No. 1708168-37-9)

The compound 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde (CAS No. 1708168-37-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the [1,2,4]oxadiazole ring and the carbaldehyde functional group, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, heterocyclic chemistry, and functional materials.

One of the key reasons for the growing interest in 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde is its role as a building block in the development of novel pharmaceuticals. The [1,2,4]oxadiazole moiety is known for its bioisosteric properties, often used to replace ester or amide groups in drug molecules to enhance metabolic stability and bioavailability. This has led to a surge in searches for oxadiazole derivatives and their synthetic pathways, as scientists explore new therapeutic agents for diseases such as cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, this compound is also being investigated for its potential in material science. The presence of the carbaldehyde group allows for further functionalization, making it a valuable precursor for polymers, liquid crystals, and other advanced materials. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis methods for such compounds, aligning with the global push toward sustainable industrial practices.

Another area where 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde shows promise is in agrochemical research. The oxadiazole scaffold is frequently found in pesticides and herbicides due to its ability to interact with biological targets in pests and weeds. As the demand for crop protection chemicals rises, researchers are exploring new derivatives to improve efficacy and reduce environmental impact. This has led to increased online queries about oxadiazole-based agrochemicals and their structure-activity relationships.

The synthesis of 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Detailed protocols for its preparation are often sought after by synthetic chemists, particularly those working on heterocyclic compound libraries. The compound's CAS No. 1708168-37-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research publications.

From a commercial perspective, the availability of 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde is limited but growing, as suppliers recognize its potential in various industries. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their catalogs, catering to the demands of academic and industrial researchers. Online searches for bulk suppliers and pricing information reflect this trend.

In conclusion, 3-(2,5-Dimethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde (CAS No. 1708168-37-9) is a compound of significant scientific and industrial interest. Its applications span across pharmaceuticals, materials science, and agrochemicals, driven by its unique structural properties and versatility. As research continues to uncover new uses for this molecule, its relevance in chemical innovation is expected to grow, making it a focal point for future studies and commercial developments.